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Compound of Interest

Compound Name: tert-Butyl p-Toluate

Cat. No.: B085114

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for tert-butyl p-toluate
(CAS No. 13756-42-8), a synthetic intermediate utilized in pharmaceutical synthesis.[1][2][3][4]
[5][6] The following sections detail the compound's properties, potential hazards, and the
necessary precautions for its safe use in a laboratory or research setting.

Chemical and Physical Properties

A summary of the known physical and chemical properties of tert-butyl p-toluate is presented
below. It is important to note that some physical data, such as melting and boiling points, are
not consistently reported in available safety data sheets.
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Property Value Reference
CAS Number 13756-42-8 [1112]
Molecular Formula C12H1602 [1][2]
Molecular Weight 192.3 g/mol [1]
Appearance Neat olil [1]
Purity >98% [1]
Amax 237 nm [1]
Boiling Point Not available

Melting Point Not available

Flash Point Not available

Solubility Not available

Stability Stable for = 4 years when o

stored at -20°C

Toxicological Information

Detailed toxicological studies on tert-butyl p-toluate are not readily available. The primary
hazards identified are related to irritation and acute toxicity.[7] The following table summarizes
the known toxicological profile.

Hazard Classification and Statements

Acute Toxicity (Oral) Harmful if swallowed.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye irritation.

Specific Target Organ Toxicity (Single Exposure)  May cause respiratory irritation.

Fire and Explosion Hazard Data
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Information regarding the fire and explosion hazards of tert-butyl p-toluate is limited. General
guidance for combustible materials should be followed.

Parameter Information

Combustible material. Containers may explode

Flammability
when heated.
Water spray, carbon dioxide (COz), dry
Suitable Extinguishing Media chemical, or chemical foam. Water mist can be
used to cool closed containers.
Hazardous Combustion Products Carbon monoxide (CO), Carbon dioxide (COz2)

Wear a self-contained breathing apparatus
Special Firefighting Procedures (SCBA) with pressure-demand, MSHA/NIOSH
approved or equivalent, and full protective gear.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of tert-butyl p-toluate are not
publicly available. However, standardized methodologies, such as those outlined by the
National Toxicology Program (NTP) for similar chemical structures, would likely be employed.
The following are representative protocols.

Acute Oral Toxicity Study (Adapted from NTP protocols for t-Butyl Perbenzoate)

e Objective: To determine the median lethal dose (LD50) and observe signs of systemic
toxicity following a single oral administration.

o Test Animals: Fischer 344 rats and B6C3F1 mice, typically 5 animals of each sex per dose
group.

o Dose Administration: The test article, tert-butyl p-toluate, would be administered by gavage
in a suitable vehicle (e.g., corn oil or 0.5% aqueous methylcellulose). Doses would range to
establish a dose-response relationship.
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» Observation Period: Animals are observed for clinical signs of toxicity and mortality for 14
days post-administration.

» Data Collection: Body weights are recorded prior to dosing and at regular intervals
throughout the study. At the end of the observation period, a gross necropsy is performed on
all animals.

o Endpoint: The LD50 value is calculated, and any observed pathological changes are noted.
Dermal Toxicity Study (Adapted from NTP protocols for tert-butyl hydroperoxide)

o Objective: To assess the potential for skin irritation and systemic toxicity following dermal
application.

e Test Animals: Fischer 344 rats and B6C3F1 mice.

o Dose Administration: The test article is applied to a shaved area of the back of the animals,
typically in a vehicle like aqueous acetone, at various concentrations.

o Exposure Period: The application site is typically left uncovered, and the exposure is
repeated over a set period (e.g., 14 days).

o Observation: The application site is observed for signs of irritation (erythema, edema).
Animals are also monitored for systemic toxicity and changes in body weight.

o Data Collection: At the end of the study, organ weights are recorded, and histopathological
examination of the skin at the application site and major organs is performed.

o Endpoint: The No-Observed-Adverse-Effect Level (NOAEL) for dermal irritation and systemic
toxicity is determined.

Handling and Storage

Proper handling and storage are crucial to minimize exposure and maintain the integrity of tert-
butyl p-toluate.

» Handling:
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o Perform all handling in a well-ventilated area, preferably within a chemical fume hood.[1]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety glasses with side shields or goggles, and a lab coat.[1]

o Avoid breathing vapors or mists.[7]
o Prevent contact with skin, eyes, and clothing.[1]
o Wash hands and face thoroughly after handling.[1]

o Take precautionary measures against static discharge.[7]

e Storage:

o Store in a tightly closed container in a cool, dry, and dark place.[1]

o The recommended storage temperature is -20°C for long-term stability.[1]

o Store away from incompatible materials, such as strong oxidizing agents.[1]
Emergency Procedures
In the event of an emergency, follow these procedures:

¢ Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if symptoms persist.[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing and shoes.[7][8] Seek medical attention if
irritation develops or persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[8] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them a cupful of water to drink.[8] Seek immediate medical attention.

« Spills:
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Evacuate the area.

[e]

(¢]

Wear appropriate PPE.

[¢]

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a

suitable container for disposal.

Ventilate the area and wash the spill site after the material has been picked up.

[¢]

Do not allow the chemical to enter drains or waterways.

[e]

Visualizations

The following diagrams illustrate key safety workflows for handling tert-butyl p-toluate.
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Preparation

Handling tert-Butyl p-Toluate
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Caption: Personal Protective Equipment (PPE) workflow for handling tert-butyl p-toluate.
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Caption: Emergency response decision tree for tert-butyl p-toluate incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of tert-
Butyl p-Toluate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085114+#safety-and-handling-precautions-for-tert-
butyl-p-toluate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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